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Compound of Interest

Compound Name: H-D-Thr(tbu)-OH

Cat. No.: B554730 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents like H-D-Thr(tbu)-OH is paramount. While a specific Safety Data

Sheet (SDS) for H-D-Thr(tbu)-OH is not readily available, a conservative approach based on

data from structurally similar compounds is essential for minimizing potential health risks. The

toxicological properties of this material have not been thoroughly investigated, warranting

careful handling.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling H-D-
Thr(tbu)-OH to minimize exposure. The following table summarizes the recommended PPE

based on guidelines for similar chemical compounds.[2][3]
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection
Safety Goggles ANSI Z87.1 Compliant

Protects against

potential splashes and

dust.[4]

Hand Protection
Chemical-resistant

gloves (e.g., Nitrile)

ASTM D6978

(Chemotherapy glove

standard)

recommended for

handling hazardous

drugs

Prevents skin contact

with the chemical.[5]

Body Protection Laboratory Coat Standard

Protects skin and

clothing from

contamination.

Respiratory Protection N95 or P1 Dust Mask
NIOSH (US) or EN

143 (EU) approved

Recommended when

handling the powder

form to avoid

inhalation of dust

particles.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of H-D-Thr(tbu)-OH from

receipt to disposal.

Preparation and Review:

Before beginning any work, thoroughly review this safety information and any available

institutional chemical safety guidelines.

Ensure that a safety shower and eyewash station are readily accessible.

Prepare and decontaminate the designated workspace. A well-ventilated area, such as a

fume hood, is recommended, especially when handling the powder.
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Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.

Avoid the formation and inhalation of dust.

Use only in a well-ventilated area. If dust is generated, use local exhaust ventilation.

Wash hands thoroughly after handling.

In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention.

Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. Clean the spill area with a suitable solvent.

Disposal Plan
All waste materials must be disposed of in accordance with federal, state, and local

environmental control regulations.

Waste Identification and Collection:
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Collect waste H-D-Thr(tbu)-OH and any contaminated materials (e.g., weighing paper,

gloves, absorbent pads) in a designated and clearly labeled waste container.

The container must be compatible with the chemical and have a secure, tight-fitting lid.

Waste Segregation and Storage:

Store the waste container separately from incompatible materials.

As a general practice, do not mix different chemical wastes.

Store the waste container in a designated satellite accumulation area within the laboratory.

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal.

Do not dispose of H-D-Thr(tbu)-OH down the drain or in the regular trash.

For a related compound, Fmoc-Thr(tBu)-OH, disposal via a licensed professional waste

disposal service is recommended, with the suggestion to dissolve or mix the material with

a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.

Experimental Workflow and Safety Protocol
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Safe Handling and Disposal Workflow for H-D-Thr(tbu)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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